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Cat. No.: B119530 Get Quote

An In-depth Technical Guide to 1-Benzhydrylazetidin-3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Benzhydrylazetidin-3-one, identified by CAS number 40320-60-3, is a pivotal intermediate

in the realms of organic synthesis and medicinal chemistry.[1] Its unique structural framework,

incorporating a strained azetidine ring and a bulky benzhydryl group, makes it a valuable

scaffold for the synthesis of a diverse array of bioactive molecules.[2] This document provides

a comprehensive overview of 1-Benzhydrylazetidin-3-one, encompassing its chemical and

physical properties, spectroscopic data, safety information, synthesis protocols, and key

applications in contemporary drug discovery.

Chemical and Physical Properties
1-Benzhydrylazetidin-3-one is a yellow, crystalline solid at room temperature.[1][3] It

possesses a molecular formula of C₁₆H₁₅NO and a molecular weight of approximately 237.30

g/mol .[4][5] Key physical and chemical properties are summarized in the table below for quick

reference.
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Property Value References

CAS Number 40320-60-3 [2][4][5][6]

Molecular Formula C₁₆H₁₅NO [2][4][5]

Molecular Weight 237.30 g/mol [4][5][7]

Appearance White to yellow solid [1][3]

Melting Point 75.0 to 79.0 °C [3][6][8]

Boiling Point 351.9 °C at 760 mmHg [6][8]

Density 1.182 g/cm³ [3]

Flash Point 156.1 °C [3]

Purity
Commonly available in ≥95%,

≥96%, and ≥97%
[2][6]

Storage Temperature
-20°C, sealed, away from

moisture
[6]

Spectroscopic Data
The structural identity of 1-Benzhydrylazetidin-3-one is routinely confirmed by various

spectroscopic techniques. The proton NMR spectrum is particularly informative.

Spectroscopy Data References

¹H-NMR (CDCl₃)

δ (ppm): 4.01 (4H, s), 4.60

(1H, s), 7.22 (2H, m), 7.30 (4H,

m), 7.48 (4H, m)

[4][9]

InChI

1S/C16H15NO/c18-15-11-

17(12-15)16(13-7-3-1-4-8-

13)14-9-5-2-6-10-14/h1-

10,16H,11-12H2

[2][6]

SMILES
c1ccc(cc1)C(c1ccccc1)N1CC(

=O)C1
[2]
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Safety and Handling
1-Benzhydrylazetidin-3-one is classified as an irritant and is harmful if swallowed, in contact

with skin, or if inhaled.[6][7][8] Appropriate personal protective equipment, including gloves, lab

coat, and safety goggles, should be worn when handling this compound.[8] All work should be

conducted in a well-ventilated chemical fume hood.[8]

Hazard Statement Description GHS Code References

H302 Harmful if swallowed GHS07 [6][7]

H315 Causes skin irritation GHS07 [6][7]

H319
Causes serious eye

irritation
GHS07 [6][7]

H335
May cause respiratory

irritation
GHS07 [6][7]

Synthesis and Reactivity
The most common synthetic route to 1-Benzhydrylazetidin-3-one involves the oxidation of its

precursor, 1-benzhydrylazetidin-3-ol. Several oxidation methods have been reported, including

the Swern oxidation and the use of a sulfur trioxide-pyridine complex.

Experimental Protocol: Synthesis via Swern Oxidation
This protocol details the synthesis of 1-Benzhydrylazetidin-3-one from 1-(diphenylmethyl)-3-

hydroxyazetidine.

Materials:

1-(diphenylmethyl)-3-hydroxyazetidine

Oxalyl dichloride

Dimethyl sulfoxide (DMSO)

Triethylamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b119530?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah987ee9b3?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzhydrylazetidin-3-one
https://www.chemsrc.com/en/cas/40320-60-3_1194424.html
https://www.chemsrc.com/en/cas/40320-60-3_1194424.html
https://www.chemsrc.com/en/cas/40320-60-3_1194424.html
https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah987ee9b3?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzhydrylazetidin-3-one
https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah987ee9b3?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzhydrylazetidin-3-one
https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah987ee9b3?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzhydrylazetidin-3-one
https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah987ee9b3?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzhydrylazetidin-3-one
https://www.benchchem.com/product/b119530?utm_src=pdf-body
https://www.benchchem.com/product/b119530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dichloromethane (DCM)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Argon or Nitrogen atmosphere

Procedure:

In a flask under an inert atmosphere (Argon), a solution of oxalyl dichloride in

dichloromethane is prepared and cooled to -78 °C.[4]

Dimethyl sulfoxide (DMSO) is added dropwise to the cooled solution, and the mixture is

stirred for 30 minutes at -78 °C.[1]

A solution of 1-(diphenylmethyl)-3-hydroxyazetidine in dichloromethane is then added slowly

to the reaction mixture, maintaining the temperature at -78 °C. The mixture is stirred for an

additional hour.[1][4]

Triethylamine is subsequently added dropwise to the reaction.[4]

The reaction mixture is allowed to warm slowly to 0 °C.[1]

The reaction is quenched by the addition of a saturated aqueous solution of ammonium

chloride.[1][4]

The organic layer is separated, and the aqueous layer is extracted multiple times with

dichloromethane.[1]

The combined organic layers are washed with water and brine, then dried over anhydrous

sodium sulfate.[1]

The solvent is removed under reduced pressure to yield the crude product, which can be

further purified by silica gel column chromatography.[4]
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Workflow for the Synthesis of 1-Benzhydrylazetidin-3-one

Prepare Oxalyl Dichloride
in DCM at -78°C

Add DMSO dropwise
Stir for 30 min

Formation of Swern
oxidant precursor

Add 1-(diphenylmethyl)-3-hydroxyazetidine
in DCM

Stir for 1 hr

Activation

Add Triethylamine
dropwise

Oxidation

Warm to 0°C

Quench with saturated
aq. NH4Cl

Work-up:
- Separate layers

- Extract with DCM
- Wash with H2O, brine

- Dry over Na2SO4

Concentrate under
reduced pressure

Purify by Column
Chromatography

1-Benzhydrylazetidin-3-one

Click to download full resolution via product page

Caption: Synthesis of 1-Benzhydrylazetidin-3-one via Swern Oxidation.
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Applications in Research and Drug Development
1-Benzhydrylazetidin-3-one serves as a versatile building block for the synthesis of various

pharmaceutical agents and bioactive molecules.[1] The ketone functionality on the four-

membered ring can readily undergo reactions such as Wittig olefination and condensation with

hydroxylamines.[1]

Key application areas include:

γ-Aminobutyric Acid (GABA) Uptake Inhibitors: It is used in the synthesis of novel azetidine

derivatives that act as GABA uptake inhibitors.[3][9]

Cannabinoid Receptor Antagonists: This compound is a precursor for molecules designed to

antagonize cannabinoid receptors.[1]

Bruton's Tyrosine Kinase (BTK) Inhibitors: It is utilized in the development of inhibitors for

BTK, a key enzyme in B-cell signaling pathways.[1]

Hormone Inhibitors: Its structural motif is found in various hormone inhibitors.[1]

The reactivity of the azetidine ring and the ketone group allows for diverse chemical

modifications, making 1-Benzhydrylazetidin-3-one a valuable intermediate for constructing

complex molecular architectures with potential therapeutic applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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